Cas no 932985-86-9 (2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 932985-86-9
• MF: C₁₉H₁₅ClF₂N₂OS
• MW: 392.850009202957
• CID: 5513404
• Update Time: 2025-11-01

2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide
• 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C19H15ClF2N2OS/c1-11-16(26-19(24-11)12-4-2-5-13(21)10-12)8-9-23-18(25)17-14(20)6-3-7-15(17)22/h2-7,10H,8-9H2,1H3,(H,23,25)
• InChI Key： GDICJKLWMXYDSD-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

Introduction to 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide (CAS No. 932985-86-9)

2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide, identified by its CAS number 932985-86-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its chloro, fluoro, and thiazole substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular architecture of 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide is characterized by a benzamide core functional group, which is flanked by a 1,3-thiazole ring and an ethyl chain extending from the thiazole ring. The presence of fluorine atoms at the 6-position of the benzene ring and the 3-position of the phenyl group enhances the lipophilicity and metabolic stability of the molecule. Additionally, the chloro substituent at the 2-position of the benzene ring introduces electrophilic centers that can participate in various chemical reactions, facilitating further derivatization and structural optimization.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological profiles for treating various diseases. The structural motif of 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide aligns well with current trends in drug discovery, particularly in targeting inflammatory and immunomodulatory pathways. The thiazole ring is known for its presence in numerous bioactive molecules, including antibiotics and antifungal agents, while the benzamide moiety is frequently found in drugs with analgesic and anti-inflammatory properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of fluorine and chlorine substituents provides a balance between hydrophobicity and reactivity, which is crucial for achieving optimal pharmacokinetic properties. Moreover, the ethyl chain extending from the thiazole ring introduces additional conformational flexibility, allowing for diverse binding interactions with biological targets. These features make 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide a promising candidate for exploring new therapeutic strategies.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of fluorine atoms in 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide enhances its interactions with biological targets by improving metabolic stability and lipophilicity. This has led to increased interest in fluorinated derivatives as potential drugs for treating neurological disorders, cancer, and infectious diseases.

The benzamide moiety in this compound also plays a critical role in its biological activity. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The structural flexibility of the benzamide group allows it to adopt multiple conformations that can interact effectively with biological targets such as enzymes and receptors. This versatility makes 2-chloro-6-fluoro-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yethylethyl}benzamide an attractive scaffold for designing novel therapeutic agents.

Furthermore, the 1,3-thiazole ring is a key structural feature that contributes to the biological activity of this compound. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of a methyl group at the 4-position of the thiazole ring adds additional steric bulk, which can influence binding interactions with biological targets. This structural feature has been exploited in designing molecules with improved pharmacological profiles.

In conclusion, 2-chloro -6 -fluoro -N -{ 22 - ( 33 -fluorophenyl ) -44 -methyl -11 ,33 -thia zol -55 -yleth yl }benz amide ( CAS No .932985869 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities . The combination of chloro , fluoro ,and thia zole substit uents , along with the ben za mide core , provides an ideal scaffold for designing novel therapeutic agents . Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead molecule for drug development . p >